Building Block

  • OSU-53
    OSU-53
    • Cat. No.:
    • B609785
    • CAS No.:
    • Molecular Formula:
    • C25H24F3N3O6S2
    • Molecular Weight:
    • 583.6 g/mol
    Description
    OSU-53 is an AMPK activator, inhibiting mTOR signaling and autophagy stimulation. OSU-53 also activates mutations in RAS or BRAF.
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  • RIPK2-IN-2
    RIPK2-IN-2
    • Cat. No.:
    • B610489
    • CAS No.:
    • Molecular Formula:
    • C21H28N4O4S
    • Molecular Weight:
    • 432.5 g/mol
    Description
    RIPK2-IN-2 is a potent and selective inhibitor of receptor interacting protein-2 (RIP2) kinase.
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  • PDE10-IN-6
    PDE10-IN-6
    • Cat. No.:
    • B609747
    • CAS No.:
    • 1207549-69-6
    • Molecular Formula:
    • C21H21BrN4O4
    • Molecular Weight:
    • 473.3 g/mol
    Description
    OMS-824 is a phosphodiesterase-10 (PDE10) inhibitor that slows or stops the hydrolysis of cAMP and cGMP. As PDE10 is found prominently in the caudate nucelus, it is a promising target of OMS-824 in treating Alz...
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  • RKI-1447
    RKI-1447
    • Cat. No.:
    • B610501
    • CAS No.:
    • 1342278-01-6
    • Molecular Formula:
    • C16H14N4O2S
    • Molecular Weight:
    • 326.4 g/mol
    Description
    an antineoplastic agent that inhibits ROCK1 and ROCK2; structure in first source
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  • ML218
    ML218
    • Cat. No.:
    • B609127
    • CAS No.:
    • 1346233-68-8
    • Molecular Formula:
    • C19H26Cl2N2O
    • Molecular Weight:
    • 369.3 g/mol
    Description
    3,5-dichloro-N-[[(1S,5R)-3-(3,3-dimethylbutyl)-3-azabicyclo[3.1.0]hexan-6-yl]methyl]benzamide is an organohalogen compound and a carbonyl compound.
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  • PARPi-FL
    PARPi-FL
    • Cat. No.:
    • B609839
    • CAS No.:
    • 1380359-84-1
    • Molecular Formula:
    • C34H32BF3N6O3
    • Molecular Weight:
    • 640.5 g/mol
    Description
    Olaparib-bodipy FL is under investigation in clinical trial NCT03085147 (A Dye for the Detection of Cancer of the Tongue and Mouth). Boron-dipyrromethene-modified Olaparib Fluorescent Imaging Agent is a poly (AD...
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  • ML289
    ML289
    • Cat. No.:
    • B611755
    • CAS No.:
    • 1382481-79-9
    • Molecular Formula:
    • C22H23NO3
    • Molecular Weight:
    • 349.4 g/mol
    Description
    Glutamate, the major excitatory neurotransmitter in the CNS, activates eight known subtypes of metabotropic glutamate receptors (mGluRs). Highly selective modulators designed to act at allosteric sites within th...
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  • E7090
    E7090
    • Cat. No.:
    • B607249
    • CAS No.:
    • 1622204-21-0
    • Molecular Formula:
    • C32H37N5O6
    • Molecular Weight:
    • 587.7 g/mol
    Description
    Tasurgratinib is an inhibitor of the fibroblast growth factor (FGF)/fibroblast growth factor receptor (FGFR) pathway, with potential antineoplastic activity. Upon administration, tasurgratinib selectively interf...
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  • WCK-4234
    WCK-4234
    • Cat. No.:
    • B611803
    • CAS No.:
    • 1804915-68-1
    • Molecular Formula:
    • C7H8N3NaO5S
    • Molecular Weight:
    • 269.2068
    Description
    WCK-4234 is a potent β-lactamase inhibitor. WCK-4234 inhibited class A, C and D β-lactamases with unprecedented k2/K values against OXA carbapenemases. WCK-4234 inhibited class A, C and D β-lactamases with unp...
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  • Neorauflavane
    Neorauflavane
    • Cat. No.:
    • B609529
    • CAS No.:
    • 53734-74-0
    • Molecular Formula:
    • C21H22O5
    • Molecular Weight:
    • 354.4
    Description
    Neorauflavane is a highly potent tyrosinase inhibitor.
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